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Compound of Interest

Compound Name: Taxayunnansin A

Cat. No.: B8261446

Get Quote

Executive Summary
Taxayunnansin A (also identified as Taxayuntin or 13-Deacetylbaccatin VI) is a complex

taxane diterpenoid isolated from the bark and needles of Taxus species (T. wallichiana, T.

yunnanensis). Unlike the clinically approved paclitaxel (Taxol®), Taxayunnansin A lacks the C-

13 phenylisoserine side chain but possesses a highly oxygenated core with significant

multidrug resistance (MDR) reversal potential. This guide elucidates its corrected chemical

structure, resolving historical ambiguities regarding the D-ring (oxetane) configuration, and

provides actionable protocols for its isolation and identification.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Attribute Detail

Common Name Taxayunnansin A

Synonyms
Taxayuntin; 13-Deacetylbaccatin VI; 13-

Decinnamoyltaxchinin B

CAS Registry Number 153229-31-3

IUPAC Name

(2α,5β,7β,10β,13α)-4,7,10-Triacetoxy-2-

(benzoyloxy)-5,20-epoxy-1,13-dihydroxytax-11-

en-9-one (Corrected configuration)

Chemical Family Taxane Diterpenoid (Normal 6/8/6 Skeleton)

Molecular Data[1][4][6][9][10]
Molecular Formula:

[1][2]

Molecular Weight: 672.72 g/mol [3]

Exact Mass: 672.2782 Da[1][4]

Elemental Analysis: C (62.49%), H (6.59%), O (30.92%)

Structural Logic & Connectivity
Taxayunnansin A is built upon the taxa-4(20),11-diene core but features the characteristic

oxetane D-ring (5β,20-epoxy) found in bioactive taxanes like Baccatin III. Early literature

(Barboni et al., 1993) incorrectly assigned a structure lacking the oxetane ring; however,

subsequent 2D-NMR studies (Zhang et al., 1995; Appendino et al.) confirmed the presence of

the oxetane.

Key Structural Features:

Skeleton: Tricyclic [9.3.1.0

] pentadecane system (Rings A, B, C) fused with a four-membered oxetane (Ring D).
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Substituents:

C-2: Benzoyloxy group (-OBz).[1]

C-4, C-7, C-10: Acetoxy groups (-OAc).[2]

C-5: Involved in oxetane ring formation (5β,20-epoxy).[1] Note: Some variations describe a

C-5 Acetoxy in non-oxetane precursors, but the C35H44O13 formula and "Baccatin"

classification support the oxetane form.

C-13: Free Hydroxyl group (-OH). This is the "deacetyl" site relative to Baccatin VI.[2]

C-1: Free Hydroxyl group (-OH).

C-9: Ketone (=O).

Structural Elucidation & Spectroscopic
Signatures[2][4][7][8][9][10]
To validate the identity of Taxayunnansin A, researchers must rely on specific NMR signatures

that distinguish it from structurally similar taxoids (e.g., Baccatin III, 10-Deacetylbaccatin III).

Key H NMR Diagnostic Signals (CDCl , 500 MHz)
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Position (ppm) Multiplicity Interpretation

C-2 H 5.60 - 5.65 d, J=7.0 Hz

Diagnostic for 2-

benzoate

configuration.[4][3]

C-10 H 6.30 - 6.35 s

Singlet indicates C-10

is acetylated (vs. 10-

DAB).[4][3]

C-13 H 4.80 - 4.90 m

Upfield shift relative to

Taxol confirms lack of

side chain.[4][3]

C-5 H 4.95 d, J=9.0 Hz
Characteristic of the

oxetane ring junction.

C-20 H 4.15 & 4.30 dd (AB system)
Methylene protons of

the oxetane ring.[4][3]

OAc Methyls 2.00 - 2.25 s (x4)

Four distinct singlets

for acetyl groups (C4,

C7, C10, etc.).[4][3]

Bz Aromatics 7.40 - 8.10 m
Benzoyl group

protons.[4][3]

Diagrammatic Representation of Structural Logic
The following diagram illustrates the connectivity and functional groups defining

Taxayunnansin A.
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Figure 1: Structural connectivity of Taxayunnansin A, highlighting key functional groups

attached to the taxane core.

Experimental Protocol: Isolation & Purification
This protocol outlines a self-validating workflow for isolating Taxayunnansin A from Taxus

biomass.

Reagents & Materials
Source Material: Dried needles/bark of Taxus wallichiana or Taxus yunnanensis.

Solvents: Methanol (MeOH), Ethanol (EtOH), Dichloromethane (DCM), Hexane, Ethyl

Acetate (EtOAc).
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Stationary Phases: Silica gel (200-300 mesh), ODS (Octadecylsilane) C18 resin.

Step-by-Step Isolation Workflow
Extraction:

Macerate 1.0 kg of dried plant material in MeOH (3 x 3L) at room temperature for 48

hours.

Concentrate the combined filtrate under reduced pressure to obtain the crude extract.

Partitioning (Liquid-Liquid Extraction):

Suspend crude extract in water.

Partition sequentially with Hexane (to remove lipids/waxes) and DCM.

Collect the DCM fraction (contains taxoids).

Fractionation (Silica Gel Chromatography):

Load DCM fraction onto a silica gel column.

Elute with a gradient of Hexane:Acetone (from 90:10 to 50:50).

Monitor fractions via TLC (Vanillin-H2SO4 reagent; taxanes turn blue/purple).

Purification (HPLC/Preparative TLC):

Subject taxane-rich fractions to C18 Reversed-Phase HPLC.

Mobile Phase: MeOH:H2O (65:35 to 80:20 gradient).

Detection: UV at 227 nm (taxane absorption maximum).

Isolate the peak corresponding to Taxayunnansin A (Retention time relative to Baccatin

III must be determined; usually elutes later due to higher acetylation).
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Figure 2: Workflow for the isolation of Taxayunnansin A from Taxus species.

Biological Significance: MDR Reversal[11][12]
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While Taxayunnansin A exhibits weak direct cytotoxicity (IC50 > 10 µg/mL against KB cells), it

is a potent Multidrug Resistance (MDR) Reversal Agent.

Mechanism: It acts as a competitive inhibitor of P-glycoprotein (P-gp), an efflux pump

responsible for chemotherapy resistance.

Synergy: Co-administration of Taxayunnansin A with cytotoxic agents (e.g., Vincristine,

Doxorubicin) significantly increases intracellular drug accumulation in resistant cancer cell

lines (e.g., 2780AD).

Structure-Activity Relationship (SAR): The lack of the C-13 side chain reduces cytotoxicity,

while the hydrophobic acetoxy groups at C-4, C-7, and C-10 enhance affinity for the P-gp

binding site.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8261446/docs?utm_src=pdf-body#technical-guide-taxayunnansin-a-chemical-structure-molecular-characterization
https://www.benchchem.com/product/b8261446/docs?utm_src=pdf-body#technical-guide-taxayunnansin-a-chemical-structure-molecular-characterization
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2F0031-9422(95)00109-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC8393860/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F1995%2Fnp%2Fnp9951200349
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2F0031-9422(93)85412-K
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1002%2Fmed.10007
https://www.benchchem.com/product/b8261446?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical
diversity - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. PCIDB [genome.jp]

4. Taxol and Taxanes (Phytochemistry) | Yew Genomics Resource [langelabtools.wsu.edu]

To cite this document: BenchChem. [Technical Guide: Taxayunnansin A – Chemical Structure
& Molecular Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261446/docs#technical-guide-taxayunnansin-a-
chemical-structure-molecular-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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